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Abstract
Drobuline Hydrochloride is an anti-arrhythmic agent with the molecular formula

C19H26ClNO. Primarily classified as a cardiac depressant, its mechanism of action involves

the modulation of ion channels crucial to cardiac electrophysiology. This technical guide

provides a comprehensive overview of the available scientific data on Drobuline
Hydrochloride, including its physicochemical properties, mechanism of action,

pharmacokinetics, and a summary of preclinical efficacy. Detailed experimental methodologies

for key assays are outlined to facilitate further research and development.

Physicochemical Properties
Drobuline Hydrochloride is a white crystalline powder. A summary of its key physicochemical

properties is presented in Table 1.

Property Value Source

Molecular Formula C19H26ClNO [1][2]

Molecular Weight 319.87 g/mol [1][2]

CAS Number 68162-52-7 [1]

Appearance White crystalline powder [1]
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Mechanism of Action
Drobuline Hydrochloride exerts its anti-arrhythmic effects primarily through the blockade of

voltage-gated sodium (Na+) and potassium (K+) channels in cardiac myocytes. This dual ion

channel inhibition leads to a prolongation of the cardiac action potential duration and a

decrease in the automaticity of cardiac tissue, thereby stabilizing the heart rhythm.

Signaling Pathway
The primary signaling pathway affected by Drobuline Hydrochloride is the regulation of ion

flux across the cardiac cell membrane, which is fundamental to the generation and propagation

of the cardiac action potential. By blocking Na+ channels, Drobuline slows the rapid

depolarization phase (Phase 0) of the action potential. Inhibition of K+ channels delays the

repolarization phase (Phase 3). The combined effect is an increase in the effective refractory

period of cardiac tissue, making it less susceptible to re-entrant arrhythmias.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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